Cas no 2223031-48-7 (1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester)

1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester structure
2223031-48-7 structure
Product Name:1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester
CAS No:2223031-48-7
MF:C12H21BN2O2
MW:245.173798322678
CID:6809905
PubChem ID:133553762
Update Time:2025-03-04

1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2223031-48-7
    • CS-19631
    • [1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester
    • 1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester
    • Inchi: 1S/C12H21BN2O2/c1-9(2)15-7-10(14-8-15)13-16-11(3,4)12(5,6)17-13/h7-9H,1-6H3/i1D3,2D3,7D,8D,9D
    • InChI Key: JCPPBIXYIJFZQT-VKFFXOKASA-N
    • SMILES: O1B(C2=C([2H])N(C([2H])=N2)C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 245.2260988Da
  • Monoisotopic Mass: 245.2260988Da
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
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